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Compound of Interest

Compound Name: (10Z,13Z)-Nonadecadienoyl-CoA

Cat. No.: B15546084 Get Quote

Essential Safety and Handling Guide for
(10Z,13Z)-Nonadecadienoyl-CoA
(10Z,13Z)-Nonadecadienoyl-CoA is a specialized biochemical reagent for research use only.

[1] A specific Safety Data Sheet (SDS) is not readily available for this compound. The following

guidance is based on standard laboratory practices for handling similar long-chain fatty acyl-

CoA molecules. Researchers should always consult their institution's safety office and perform

a risk assessment before handling any new chemical.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required to prevent skin and eye contact. The necessary equipment

is outlined below.
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PPE Category Item Specification

Eye Protection Safety Glasses
Must be worn at all times in the

laboratory.

Face Shield

Recommended when handling

larger quantities or if there is a

splash hazard.

Hand Protection Disposable Gloves

Chemical-resistant nitrile or

latex gloves are suitable for

handling small quantities.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect against minor

spills.

Handling and Operations
(10Z,13Z)-Nonadecadienoyl-CoA should be handled in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure.

Workflow for Handling (10Z,13Z)-Nonadecadienoyl-CoA:
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Preparation
- Don appropriate PPE
- Work in a fume hood

Weighing
- Use a calibrated microbalance

- Handle with care to avoid creating dust

Proceed to

Solubilization
- Use appropriate buffer or solvent

- Vortex gently to mix

Transfer to

Experimental Use
- Add to reaction mixture as per protocol

Ready for

Cleanup
- Decontaminate work surfaces

- Dispose of waste properly

After completion
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Standard laboratory workflow for handling biochemical reagents.

Storage and Disposal
Proper storage is crucial to maintain the integrity of the compound, and appropriate disposal is

necessary to ensure laboratory and environmental safety.
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Aspect Procedure

Storage
Store in a freezer upon receipt, following the

supplier's recommendations.[2]

Disposal

Dispose of unused material and contaminated

waste in accordance with local, state, and

federal regulations. Consult your institution's

environmental health and safety office for

specific guidance.

Experimental Protocols
While specific experimental protocols will vary, the general steps for preparing a stock solution

are as follows:

Equilibration: Allow the vial of (10Z,13Z)-Nonadecadienoyl-CoA to equilibrate to room

temperature before opening to prevent condensation.

Solubilization: Add the desired solvent or buffer to the vial. The choice of solvent will depend

on the experimental requirements.

Mixing: Gently vortex or pipette to ensure the compound is fully dissolved.

Aliquoting: Aliquot the solution into smaller volumes for single-use to avoid repeated freeze-

thaw cycles.

Storage of Solution: Store the aliquoted solutions at -20°C or -80°C.

Signaling Pathways and Logical Relationships
Acyl-CoA molecules are central to lipid metabolism, serving as substrates for both energy

production and the synthesis of complex lipids.[3][4]

Metabolic Fate of Acyl-CoA:
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(ATP)
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Activation of fatty acids to Acyl-CoAs for metabolic processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling (10Z,13Z)-
Nonadecadienoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15546084#personal-protective-equipment-for-
handling-10z-13z-nonadecadienoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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